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Compound of Interest

5-Bromopyridine-2-carbonyl!
Compound Name:
chloride

Cat. No.: B162102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical
properties of 5-Bromopyridine-2-carbonyl chloride (CAS No. 137178-88-2), a key
intermediate in pharmaceutical and agrochemical research. Due to the limited availability of
comprehensive public data, this document also furnishes detailed experimental protocols for
the determination of its physical appearance and solubility, empowering researchers to
ascertain these properties in their own laboratory settings.

Core Properties of 5-Bromopyridine-2-carbonyl
chloride

5-Bromopyridine-2-carbonyl chloride is a reactive acyl chloride derivative of pyridine. Its
chemical structure and key identifiers are presented below.

Chemical Structure:
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Identifier Value

CAS Number 137178-88-2
Molecular Formula CeHs3BrCINO
Molecular Weight 220.45 g/mol [1]

5-bromo-2-pyridinecarbonyl chloride, 5-
Synonyms L .
Bromopicolinoyl chloride

Physical Appearance

5-Bromopyridine-2-carbonyl chloride is consistently described as a solid at room
temperature.[2][3][4] While the exact color is not specified in many data sheets, related
compounds such as 5-Bromopyridine-2-carbaldehyde are described as ranging from white to
light yellow or brown crystalline powder. It is therefore anticipated that 5-Bromopyridine-2-
carbonyl chloride presents as a crystalline solid, potentially with a pale yellow or off-white
hue. As an acyl chloride, it is also noted to be moisture-sensitive.[3]

Table 1: Physical Properties of 5-Bromopyridine-2-
carbonyl chloride

Property Value Source
Physical Form Solid [2][3]1[4]
Boiling Point 250 °C [5]
Density 1.760 g/cm3 [5]
Flash Point 105 °C [5]
Storage Temperature 2-8°C, under inert atmosphere [2]

Solubility Profile

Specific solubility data for 5-Bromopyridine-2-carbonyl chloride in common laboratory
solvents is not widely published. However, its synthesis is described in dichloromethane,
indicating its solubility in this chlorinated solvent.[5][6] As an acyl chloride, it is expected to
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react with protic solvents such as water, alcohols, and primary or secondary amines. It is likely
to be soluble in a range of aprotic organic solvents. A systematic approach to determining its
solubility is recommended and a detailed protocol is provided below.

Table 2: Qualitative Solubility of 5-Bromopyridine-2-
carbonyl chloride

Solvent Expected Solubility Notes
) Acyl chlorides hydrolyze in
Water Reactive / Insoluble
water.
) Used as a solvent in its
Dichloromethane Soluble )
synthesis.[5][6]
Diethyl Ether To be determined
Tetrahydrofuran (THF) To be determined
Toluene To be determined
Acetone To be determined

N,N-Dimethylformamide (DMF)  To be determined

Dimethyl Sulfoxide (DMSO) To be determined
) Will likely react to form the
Ethanol Reactive ]
corresponding ester.
_ Will likely react to form the
Methanol Reactive

corresponding ester.

Experimental Protocols

The following protocols provide standardized methods for determining the physical appearance
and solubility of 5-Bromopyridine-2-carbonyl chloride.

Protocol 1: Determination of Physical Appearance

Objective: To accurately describe the physical state, color, and morphology of a solid sample of
5-Bromopyridine-2-carbonyl chloride.
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Materials:

Sample of 5-Bromopyridine-2-carbonyl chloride

Spatula

White watch glass or ceramic well plate

Microscope (optional)

Well-ventilated chemical fume hood

Procedure:

In a chemical fume hood, place a small amount (approx. 10-20 mg) of the compound onto a
clean, dry, white watch glass using a spatula.

o Observe the sample against the white background under good lighting.
e Record the Physical State: Note if the substance is a powder, crystalline, amorphous, etc.
e Record the Color: Describe the color of the substance (e.g., white, off-white, pale yellow).

e Record the Morphology (Optional): If a microscope is available, observe the crystalline
structure (e.g., needles, plates, prisms).

» Handle the compound with care, avoiding inhalation of dust and contact with skin, as it is a
corrosive substance.

Protocol 2: Qualitative Solubility Determination

Objective: To determine the solubility of 5-Bromopyridine-2-carbonyl chloride in a range of
common laboratory solvents.

Materials:
o Sample of 5-Bromopyridine-2-carbonyl chloride

o Small, dry test tubes (e.g., 13x100 mm)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b162102?utm_src=pdf-body
https://www.benchchem.com/product/b162102?utm_src=pdf-body
https://www.benchchem.com/product/b162102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Test tube rack

Graduated pipettes or micropipettes

Vortex mixer

Solvents: Dichloromethane, Diethyl Ether, THF, Toluene, Acetone, DMF, DMSO.

Caution: Do not test solubility in water or alcohols directly without considering the reactivity.

Procedure:

Label a series of clean, dry test tubes with the names of the solvents to be tested.

Add approximately 10 mg of 5-Bromopyridine-2-carbonyl chloride to each test tube.

To the first test tube, add the selected solvent dropwise, starting with 0.5 mL.

Agitate the mixture vigorously using a vortex mixer for 30-60 seconds.

Observe the mixture against a contrasting background.

o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

o Insoluble: The solid does not appear to dissolve at all.

If the compound is insoluble, continue adding the solvent in 0.5 mL increments up to a total
volume of 3 mL, vortexing after each addition, and record the observation at each step.

Repeat steps 3-6 for each of the selected aprotic solvents.

Record all observations in a structured table.

Visualized Workflows

The following diagrams illustrate the logical workflows for the characterization of 5-

Bromopyridine-2-carbonyl chloride.
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Start: Obtain Sample

Handle with care

Visual Observation in Fume Hood

Yy A
Record Physical State Record Color T IR
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End: Physical Appearance Characterized
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Caption: Workflow for Physical Appearance Determination.
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Start: Weigh 10 mg of Sample

Add 0.5 mL of Aprotic Solvent

Vortex for 30-60 seconds

Final Observation Observe for Dissolution

No

Dissolves Does not dissolve

Record: Soluble in X mL

Record: Insoluble Record: Soluble Insoluble or Partially Soluble

— -~
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Caption: Workflow for Qualitative Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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